Cas no 2564-03-6 (N-(3-Bromophenyl)-2-chloroacetamide)

• Product Name: N-(3-Bromophenyl)-2-chloroacetamide
• CAS No: 2564-03-6
• MF: C₈H₇BrClNO
• MW: 248.504280328751
• MDL: MFCD00028175
• CID: 251802
• PubChem ID: 3975522
• Update Time: 2025-06-07

N-(3-Bromophenyl)-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(3-bromophenyl)-2-chloro-
• N-(3-Bromophenyl)-2-chloroacetamide
• 3'-BROMO-2-CHLOROACETANILIDE
• AKOS000264842
• 2564-03-6
• SCHEMBL4011436
• DTXSID20398335
• FT-0678546
• BS-10281
• BB 0243202
• F70462
• N-(3-Bromo-phenyl)-2-chloro-acetamide
• Z56896266
• MFCD00028175
• CS-0307515
• EN300-01591
• ALBB-002421
• STK151663

• MDL： MFCD00028175
• Inchi： 1S/C8H7BrClNO/c9-6-2-1-3-7(4-6)11-8(12)5-10/h1-4H,5H2,(H,11,12)
• InChI Key： IVMANMCCQZCARP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(CCl)=O

Computed Properties

• Exact Mass: 246.94000
• Monoisotopic Mass: 246.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 2.69940

N-(3-Bromophenyl)-2-chloroacetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N-(3-Bromophenyl)-2-chloroacetamide

Acetamide, N-(3-bromophenyl)-2-chloro- (CAS No. 2564-03-6): A Comprehensive Overview

Acetamide, N-(3-bromophenyl)-2-chloro- (CAS No. 2564-03-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural features, plays a crucial role in the development of novel therapeutic agents and biochemical studies. The presence of both bromine and chlorine substituents on the aromatic ring makes it a particularly interesting molecule for medicinal chemists and researchers exploring novel drug interactions.

The structure of Acetamide, N-(3-bromophenyl)-2-chloro- consists of a benzene ring substituted with a bromine atom at the 3-position and a chlorine atom at the 2-position, linked to an acetamide moiety. This specific arrangement confers distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. The compound's ability to participate in various chemical reactions, such as nucleophilic aromatic substitution and cross-coupling reactions, underscores its utility in constructing more complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated aromatic compounds due to their enhanced bioactivity and metabolic stability. Acetamide, N-(3-bromophenyl)-2-chloro-, exemplifies this trend by serving as a key building block in the synthesis of potential drug candidates. Its incorporation into pharmacophores has been explored in the development of inhibitors targeting various biological pathways, including enzyme inhibition and receptor binding.

One of the most compelling aspects of Acetamide, N-(3-bromophenyl)-2-chloro-, is its role in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Researchers have leveraged its structural framework to design molecules that selectively inhibit aberrant signaling pathways involved in disease progression. For instance, studies have demonstrated its utility in generating analogs that exhibit potent activity against tyrosine kinases, which are overexpressed in many cancer types.

The chemical reactivity of this compound also makes it valuable for exploring new synthetic methodologies. The bromine and chlorine atoms serve as handles for introducing additional functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations have enabled the construction of diverse heterocyclic systems, which are prevalent in many bioactive molecules.

Recent advancements in computational chemistry have further highlighted the importance of Acetamide, N-(3-bromophenyl)-2-chloro-, particularly in predicting its interactions with biological targets. Molecular modeling studies have provided insights into how modifications at the bromophenyl and chloroacetamide moieties can optimize binding affinity and selectivity. These computational approaches are complemented by experimental validations, where X-ray crystallography has been used to elucidate the binding modes of these compounds with their intended targets.

The compound's potential extends beyond oncology; it has also been investigated for its antimicrobial properties. Researchers have synthesized derivatives of Acetamide, N-(3-bromophenyl)-2-chloro-, which exhibit promising activity against resistant bacterial strains. The halogenated aromatic core is thought to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways, offering a novel strategy for combating infections.

In conclusion, Acetamide, N-(3-bromophenyl)-2-chloro- (CAS No. 2564-03-6) is a versatile intermediate with significant applications in pharmaceutical research and chemical synthesis. Its unique structural features enable diverse synthetic transformations and biological activities, making it indispensable for drug discovery efforts targeting cancers, inflammation, and infections. As research continues to uncover new therapeutic possibilities, this compound is poised to remain at the forefront of medicinal chemistry innovation.